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Compound of Interest

Compound Name: 4-Bromobenzamide

Cat. No.: B181206

4-Bromobenzamide: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on the chemical compound
4-Bromobenzamide, including its CAS number, core physical properties, detailed experimental
protocols for its synthesis, and an overview of its relevance in biological signaling pathways.

Core Data Presentation
Chemical Ildentifiers

Identifier Value

CAS Number 698-67-9[1][21[3][4]

Molecular Formula C7H6BrNO[1][2][3]

IUPAC Name 4-bromobenzamide[3]

Synonyms p-Bromobenzamide, Benzamide, 4-bromo-[2]

Physicochemical Properties
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Property Value Source

ChemScene, Sigma-Aldrich,

Molecular Weight 200.03 g/mol [1][4][5]
gsrs
Melting Point 190-193 °C Sigma-Aldrich
White to off-white crystalline ]
Appearance Guidechem
powder[2]
B Sparingly soluble in water (1.1 )
Solubility Guidechem
g/L at 25°C)[2]
pKa 15.71 + 0.50 (Predicted)[2] Guidechem

Experimental Protocols

A common and effective method for the synthesis of 4-Bromobenzamide is the conversion of
a 4-bromobenzoyl chloride to a primary amide.

Synthesis of 4-Bromobenzamide from 4-Bromobenzoyl
Chloride[7]

Materials:

4-Bromobenzoyl chloride

Concentrated ammonium hydroxide

Dichloromethane (DCM)

Deionized water

Ice bath

Procedure:
o Dissolve 4-bromobenzoyl chloride in dichloromethane in a suitable flask.

e Cool the flask in an ice bath to lower the temperature of the solution.
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e Slowly add concentrated ammonium hydroxide dropwise to the stirred solution. A white
precipitate of 4-bromobenzamide will form.

o Continue stirring the mixture for an additional 15-30 minutes after the addition of ammonium
hydroxide is complete.

« Filter the solid product under vacuum.

» Wash the collected solid with cold deionized water.

e Dry the final product in a vacuum oven to obtain pure 4-Bromobenzamide.
Mandatory Visualizations

Experimental Workflow: Synthesis of 4-
Bromobenzamide
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Caption: Workflow for the synthesis of 4-Bromobenzamide.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b181206?utm_src=pdf-body-img
https://www.benchchem.com/product/b181206?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b181206?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Signaling Pathway: Hedgehog Signaling Inhibition by
Benzamide Derivatives

While 4-Bromobenzamide itself is a versatile building block, its derivatives have been studied
for their potential to inhibit critical biological pathways, such as the Hedgehog (Hh) signaling
pathway, which is implicated in various forms of cancer.[6][7][8][9]
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Caption: Inhibition of the Hedgehog signaling pathway by benzamide derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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